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Compound of Interest

Compound Name: mSIRK (L9A)

Cat. No.: B12369477

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed methodology for calculating the molecular weight of
the myristoylated SIRK L9A peptide. The peptide, with the sequence Myr-Ser-lle-Arg-Lys-Ala-
Leu-Asn-lle-Ala-Gly-Tyr-Pro-Asp-Tyr-Asp-OH, is a modified version of the G-protein binding
peptide mSIRK, where the leucine at position 9 has been replaced with alanine. The N-terminal
serine is acylated with myristic acid.

Data Presentation: Molecular Weight Summary

The following table summarizes the molecular weights of the constituent components of
myristoylated SIRK L9A and the final calculated molecular weight.
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Component Chemical Formula Molecular Weight ( g/mol )
Myristic Acid C14H2802 228.37
Serine (Ser) C3H7NOs 105.09
Isoleucine (lle) CeH13NO:2 131.17
Arginine (Arg) CeH14N4O2 174.20
Lysine (Lys) CeH14N202 146.19
Alanine (Ala) C3H7NO2 89.09
Leucine (Leu) CeH13NO:2 131.17
Asparagine (Asn) CaHsN203 132.12
Glycine (Gly) C2HsNO2 75.07
Tyrosine (Tyr) CoH11NOs3 181.19
Proline (Pro) CsHoaNO2 115.13
Aspartic Acid (Asp) CaH7NOa4 133.10
Water (H20) H20 18.015
Myristoylated SIRK L9A

(Calculated) CooH144N20025 1906.24
Myristoylated SIRK L9A CosHieaNaoOns 1906.23[1(2]

(Vendor Reported)

Experimental Protocols: Molecular Weight
Calculation Methodology

The molecular weight of the myristoylated SIRK L9A peptide is calculated by summing the

molecular weights of its constituent amino acids and the myristoyl group, and then subtracting

the molecular weight of water molecules that are eliminated during the formation of peptide

bonds and the attachment of the myristoyl group to the N-terminus.
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The peptide sequence is: Myr-Ser-lle-Arg-Lys-Ala-Leu-Asn-lle-Ala-Gly-Tyr-Pro-Asp-Tyr-Asp-
OH

e Sum of Individual Molecular Weights: The first step is to sum the molecular weights of all
individual amino acids and myristic acid.

o Myristic Acid: 228.37 g/mol [3][4][5][6][7]

o Serine: 105.09 g/mol [3][8][9][10][11]

o lIsoleucine (x2): 131.17 g/mol [6][12][13][14][15]

o Arginine: 174.20 g/mol

o Lysine: 146.19 g/mol [16][17][18][19][20]

o Alanine (x2): 89.09 g/mol [21][22][23][24]

o Leucine: 131.17 g/mol [5][25][26]

o Asparagine: 132.12 g/mol [1][27][28][29][30]

o Glycine: 75.07 g/mol [2][31][32][33][34]

o Tyrosine (x2): 181.19 g/mol [35][36][37]

o Proline: 115.13 g/mol [38][39][40][41][42]

o Aspartic Acid (x2): 133.10 g/mol

Total Sum = 228.37 + 105.09 + (2 * 131.17) + 174.20 + 146.19 + (2 * 89.09) + 131.17 +
132.12 + 75.07 + (2 * 181.19) + 115.13 + (2 * 133.10) = 2176.6 g/mol

e Accounting for Water Loss: During the formation of each peptide bond between amino acids,
one molecule of water is lost. For a peptide with 'n' amino acids, there are (n-1) peptide
bonds. In this 15-amino acid peptide, there are 14 peptide bonds. Additionally, one molecule
of water is lost during the acylation of the N-terminal serine with myristic acid. Therefore, a
total of 15 water molecules are eliminated.
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o Molecular Weight of Water: 18.015 g/mol [43][44][45]

o Total Water Loss = 15 * 18.015 g/mol = 270.225 g/mol

» Final Molecular Weight Calculation: The final molecular weight is the total sum of the
individual molecular weights minus the total molecular weight of the water lost.

Final Molecular Weight = 2176.6 g/mol - 270.225 g/mol = 1906.375 g/mol

The calculated molecular weight of 1906.38 g/mol is in close agreement with the vendor-
reported molecular weight of 1906.23 g/mol .[1][2] The minor difference can be attributed to
variations in the atomic mass values used.

Mandatory Visualization

The following diagrams illustrate the logical workflow of the molecular weight calculation and
the signaling context of the SIRK peptide.
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Input Data Calculation Process

Water MW ‘ 18.015 }—H—{ Total Water Loss |(14 peptide bonds + 1 acylation) * 18.015‘ 270.225 }—* Final Result

g Final Molecular Weight of Myristoylated SIRK L9A 1906.38
Myristic Acid MW | 228.37 ‘ 2176.6

Amino Acid Molecular Weights
Ser: 105.09
lle: 131.17 (x2)
Arg: 174.20
Lys: 146.19
Ala: 89.09 (x2)
Leu: 131.17
Asn: 132.12
Gly: 75.07
Tyr: 181.19 (x2)
Pro: 115.13
Asp: 133.10 (x2)

[
:l Sum of all component MWs
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Caption: Workflow for calculating the molecular weight of myristoylated SIRK L9A.
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Caption: Simplified signaling context of mSIRK peptides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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